N-(2-(4-methoxy-6-methyl-2-oxopyridin-1(2H)-yl)ethyl)-4-(thiophen-3-yl)benzamide

• IUPAC Name: N-[2-(4-methoxy-2-methyl-6-oxopyridin-1-yl)ethyl]-4-thiophen-3-ylbenzamide
• InChI: InChI=1S/C20H20N2O3S/c1-14-11-18(25-2)12-19(23)22(14)9-8-21-20(24)16-5-3-15(4-6-16)17-7-10-26-13-17/h3-7,10-13H,8-9H2,1-2H3,(H,21,24)
• InChI Key: SSELJBBXNXQLJW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=O)N1CCNC(=O)C2=CC=C(C=C2)C3=CSC=C3)OC
• Molecular Formula: C20H20N2O3S
• Molecular Weight: 368.5 g/mol
• CAS No.: 2034267-06-4

Description

N-(2-(4-methoxy-6-methyl-2-oxopyridin-1(2H)-yl)ethyl)-4-(thiophen-3-yl)benzamide is a useful research compound. Its molecular formula is C20H20N2O3S and its molecular weight is 368.45. The purity is usually 95%.
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Scientific Research Applications

Neuroleptic Activity of Benzamides

Research has been conducted on the synthesis and evaluation of benzamides as potential neuroleptics. For example, studies have explored compounds designed as neuroleptics, evaluating their inhibitory effects on stereotyped behavior in rats, with a good correlation found between structure and activity. Among these, specific benzamides have shown to be significantly more active than metoclopramide, suggesting potential use in treating psychosis with fewer side effects (Iwanami et al., 1981).

Anticancer Properties

Several studies have focused on the synthesis and anticancer evaluation of benzamide derivatives. These compounds have been tested against various human cancer cell lines, showing moderate to good activity compared to standard drugs. For instance, a series of N-[2-(4-methoxyanilino)-5-(3,4,5-trimethoxyphenyl)pyridin-3-yl]benzamides exhibited promising anticancer activities, highlighting the therapeutic potential of benzamide derivatives in oncology (Mohan et al., 2021).

Antimicrobial and Antiviral Activities

Research into the antimicrobial and antiviral properties of benzamide derivatives has also been conducted. These compounds have been synthesized and tested against various microbial strains, showing higher activities compared to free ligands. For example, certain thiophene-3-carboxamide derivatives demonstrated antibacterial and antifungal activities, indicating their potential as antimicrobial agents (Vasu et al., 2005).

Imaging and Molecular Probes

Benzamide derivatives have been utilized as molecular imaging probes, particularly in studying neurological conditions. For instance, a selective serotonin 1A molecular imaging probe was employed in Alzheimer's disease research, enabling the quantification of receptor densities in the brain, which correlates with clinical symptoms and neuropathological loads (Kepe et al., 2006).